1-[3-(Diethylazaniumyl)propyl]-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate
1-[3-(Diethylazaniumyl)propyl]-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate
Brand Name:
Vulcanchem
CAS No.:
615270-75-2
VCID:
VC0385009
InChI:
InChI=1S/C25H32N2O4S/c1-4-16-31-19-12-10-18(11-13-19)22-21(23(28)20-9-7-17-32-20)24(29)25(30)27(22)15-8-14-26(5-2)6-3/h7,9-13,17,22,29H,4-6,8,14-16H2,1-3H3
SMILES:
CCCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN(CC)CC)O)C(=O)C3=CC=CS3
Molecular Formula:
C25H32N2O4S
Molecular Weight:
456.6g/mol
1-[3-(Diethylazaniumyl)propyl]-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate
CAS No.: 615270-75-2
Main Products
VCID: VC0385009
Molecular Formula: C25H32N2O4S
Molecular Weight: 456.6g/mol
![1-[3-(Diethylazaniumyl)propyl]-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate - 615270-75-2](/images/no_structure.jpg)
| CAS No. | 615270-75-2 |
|---|---|
| Product Name | 1-[3-(Diethylazaniumyl)propyl]-5-oxo-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-4-olate |
| Molecular Formula | C25H32N2O4S |
| Molecular Weight | 456.6g/mol |
| IUPAC Name | 1-[3-(diethylamino)propyl]-4-hydroxy-2-(4-propoxyphenyl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C25H32N2O4S/c1-4-16-31-19-12-10-18(11-13-19)22-21(23(28)20-9-7-17-32-20)24(29)25(30)27(22)15-8-14-26(5-2)6-3/h7,9-13,17,22,29H,4-6,8,14-16H2,1-3H3 |
| Standard InChIKey | VXSLNFATZPZVMH-UHFFFAOYSA-N |
| SMILES | CCCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCCN(CC)CC)O)C(=O)C3=CC=CS3 |
| Canonical SMILES | CCCOC1=CC=C(C=C1)C2C(=C(C(=O)N2CCC[NH+](CC)CC)[O-])C(=O)C3=CC=CS3 |
| PubChem Compound | 2949984 |
| Last Modified | Nov 11 2021 |
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